![molecular formula C17H22N2O3S B2714998 N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)-5-methylisoxazole-4-carboxamide CAS No. 2034569-04-3](/img/structure/B2714998.png)
N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)-5-methylisoxazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C17H22N2O3S and its molecular weight is 334.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Isoxazole Derivatives and Immunomodulation
Isoxazole derivatives, such as leflunomide and its active metabolite A77-1726, have been studied for their immunosuppressive properties, particularly in relation to their inhibitory effects on dihydroorotate dehydrogenase, an enzyme critical for pyrimidine de novo synthesis. This inhibition has implications for autoimmune diseases and transplantation medicine, as pyrimidine nucleotides are essential for immune cell functions (Knecht & Löffler, 1998).
Synthetic Cannabinoids and Bioisosteric Replacements
Research on synthetic cannabinoids, including the study of structural isomers like 3,5-AB-CHMFUPPYCA, reveals the potential for bioisosteric replacements in drug design. The identification and characterization of these compounds highlight their relevance in pharmacological studies, particularly in understanding their interactions with cannabinoid receptors (McLaughlin et al., 2016).
Antimicrobial and Antifungal Agents
Compounds structurally related to isoxazoles have been synthesized and evaluated for their antimicrobial and antifungal activities. For example, derivatives combining thiophene and isoxazole structures have shown potential against various bacterial and fungal strains, illustrating the versatility of these compounds in developing new antimicrobial agents (Sowmya et al., 2018).
Cancer Research and Neurodegenerative Diseases
The exploration of isoxazole derivatives extends into cancer research and the search for treatments for neurodegenerative diseases. Compounds with isoxazole structures have been evaluated for their cytotoxic activities against cancer cells and their potential as inhibitors of enzymes implicated in Alzheimer's disease, demonstrating the broad applicability of these molecules in medicinal chemistry (Lee et al., 2018).
properties
IUPAC Name |
N-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]-5-methyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O3S/c1-11(20)14-5-6-15(23-14)17(7-3-4-8-17)10-18-16(21)13-9-19-22-12(13)2/h5-6,9,11,20H,3-4,7-8,10H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPJFPQXJFGELAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)C(=O)NCC2(CCCC2)C3=CC=C(S3)C(C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.